Cas no 63870-38-2 (2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one)

2-(Hydroxymethyl)-5-methyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidin-7-one is a heterocyclic compound featuring a fused triazolopyrimidine core with a hydroxymethyl substituent. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The hydroxymethyl group enhances solubility and provides a versatile handle for further functionalization, while the triazolopyrimidine scaffold contributes to its stability and binding affinity in biological systems. Its well-defined crystalline form ensures consistent purity, making it suitable for research and industrial applications requiring precise molecular frameworks. The compound’s balanced properties make it valuable for developing novel active ingredients or specialized materials.
2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one structure
63870-38-2 structure
Product Name:2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one
CAS No:63870-38-2
MF:C7H8N4O2
MW:180.16402053833
CID:518071
PubChem ID:834899
Update Time:2026-04-29

2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one,2-(hydroxymethyl)-5-methyl-
    • [1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one, 2-(hydroxymethyl)-5-methyl-
    • 2-(Hydroxymethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
    • 2-(Hydroxymethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
    • 2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one

Computed Properties

  • Exact Mass: 180.06484
  • Monoisotopic Mass: 180.064726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.3

Experimental Properties

  • Density: 1.68
  • Boiling Point: 312.1°C at 760 mmHg
  • Flash Point: 142.5°C
  • Refractive Index: 1.768
  • PSA: 77.29

2-(hydroxymethyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-131039-0.05g
2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
63870-38-2 95%
0.05g
$202.0 2023-06-08
Enamine
EN300-131039-0.1g
2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
63870-38-2 95%
0.1g
$301.0 2023-06-08
Enamine
EN300-131039-0.25g
2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
63870-38-2 95%
0.25g
$431.0 2023-06-08
Enamine
EN300-131039-0.5g
2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
63870-38-2 95%
0.5g
$679.0 2023-06-08
Enamine
EN300-131039-1.0g
2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
63870-38-2 95%
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$871.0 2023-06-08
Enamine
EN300-131039-2.5g
2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
63870-38-2 95%
2.5g
$1707.0 2023-06-08
Enamine
EN300-131039-5.0g
2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
63870-38-2 95%
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$2525.0 2023-06-08
Enamine
EN300-131039-10.0g
2-(hydroxymethyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
63870-38-2 95%
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$3746.0 2023-06-08
1PlusChem
1P01A6HL-50mg
[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(hydroxymethyl)-5-methyl-
63870-38-2 95%
50mg
$303.00 2024-04-22
1PlusChem
1P01A6HL-100mg
[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-(hydroxymethyl)-5-methyl-
63870-38-2 95%
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$434.00 2024-04-22
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